Cas no 869472-69-5 (4-(Diethylsulfamoyl)-1H-pyrrole-2-carboxylic Acid)

• Product Name: 4-(Diethylsulfamoyl)-1H-pyrrole-2-carboxylic Acid
• CAS No: 869472-69-5
• MF: C₉H₁₄N₂O₄S
• MW: 246.283461093903
• CID: 2114131
• PubChem ID: 16226755
• Update Time: 2025-04-21

4-(Diethylsulfamoyl)-1H-pyrrole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[(diethylamino)sulfonyl]-1H-Pyrrole-2-carboxylic acid
• 4-(diethylsulfamoyl)-1H-pyrrole-2-carboxylicacid
• EN300-14661
• AKOS000136724
• CS-0234741
• SCHEMBL3035897
• 869472-69-5
• 4-(diethylsulfamoyl)-1H-pyrrole-2-carboxylic acid
• G45282
• Z104378236
• DA-21782
• 4-(Diethylsulfamoyl)-1H-pyrrole-2-carboxylic Acid

• Inchi： 1S/C9H14N2O4S/c1-3-11(4-2)16(14,15)7-5-8(9(12)13)10-6-7/h5-6,10H,3-4H2,1-2H3,(H,12,13)
• InChI Key： MSZLTQALLQOGMA-UHFFFAOYSA-N
• SMILES： S(C1=CNC(C(=O)O)=C1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 246.06742811Da
• Monoisotopic Mass: 246.06742811Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 98.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 481.2±55.0 °C at 760 mmHg
• Flash Point: 244.8±31.5 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-(Diethylsulfamoyl)-1H-pyrrole-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)